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Compound of Interest

Compound Name: TAMRA-probe 1

L Get Quote

Cat. No.: B12424536

For researchers, scientists, and drug development professionals utilizing TAMRA
(carboxytetramethylrhodamine) probes, ensuring their proper disposal is a critical component of
laboratory safety and environmental responsibility. This guide provides essential, step-by-step
procedures for the safe handling and disposal of TAMRA-probe waste, aligning with best
practices for chemical hygiene and regulatory compliance. Adherence to these protocols is
paramount to minimizing potential hazards and fostering a secure research environment.

Key Properties of 5-TAMRA

A thorough understanding of a substance's properties is foundational to its safe handling and
disposal. The following table summarizes the key quantitative data for 5-
Carboxytetramethylrhodamine (5-TAMRA).

Property

Value

Molecular Formula

C25H22N205[1][2]

Molecular Weight 430.5 g/mol [1][2]
Excitation Maximum (EXx) 546 nm[1]
Emission Maximum (Em) 580 nm

Solubility

Soluble in DMSO and DMF at 1 mg/ml and in
PBS (pH 7.2) at 1 mg/ml.
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Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be familiar with the potential hazards
and necessary safety measures. While some safety data sheets (SDS) indicate no known
OSHA hazards for 5-TAMRA-SE, others classify TAMRA as harmful if swallowed and very toxic
to aquatic life with long-lasting effects. Therefore, treating the compound with caution is
recommended.

Personal Protective Equipment (PPE):

o Eye Protection: Always wear chemical safety goggles.

» Hand Protection: Nitrile gloves are required.

» Body Protection: A laboratory coat should be worn at all times.

In the event of exposure, follow these first-aid measures:

After inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

After skin contact: Wash the affected area thoroughly with soap and plenty of water.

After eye contact: Immediately flush eyes with copious amounts of water as a precaution.

After ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate
medical advice.

Step-by-Step Disposal Protocol for TAMRA-Probes

This protocol provides a systematic approach to the disposal of TAMRA-probe waste,
encompassing both solid and liquid forms.

1. Waste ldentification and Segregation:

¢ Solid Waste: This category includes unused or expired TAMRA powder, contaminated
gloves, wipes, and disposable labware such as pipette tips and weigh boats. These items
must be collected separately from general laboratory trash.
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 Liquid Waste: This includes all solutions containing TAMRA, such as stock solutions, reaction
mixtures, and the initial rinses of contaminated glassware.

2. Waste Collection and Containment:
e Solid Waste: Place all solid TAMRA-probe waste into a designated, leak-proof container.

e Liquid Waste: Collect all liquid TAMRA-probe waste in a separate, sealed, and chemically
resistant container.

o Labeling: Both solid and liquid waste containers must be clearly labeled as "Hazardous
Waste" and include the full chemical name, "TAMRA (Carboxytetramethylrhodamine) Waste".

3. Storage of Chemical Waste:

o Store sealed waste containers in a designated, well-ventilated hazardous waste
accumulation area.

e Ensure containers are kept away from strong oxidizing agents and strong acids.
4. Final Disposal:

» Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office.

e Crucially, all disposal activities must be conducted in strict accordance with federal, state,
and local regulations. Never dispose of TAMRA-probe waste down the drain unless explicitly
permitted by your institution's EHS guidelines for dilute, non-mutagenic fluorescent dyes.

Visualizing the Disposal Workflow

To further clarify the procedural flow for proper TAMRA-probe disposal, the following diagram
outlines the logical steps from waste generation to final disposal.
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Caption: Workflow for the proper disposal of TAMRA-probe waste.
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By implementing these procedures, laboratories can ensure the safe and compliant disposal of
TAMRA-probes, thereby protecting personnel and the environment. Always consult your
institution's specific safety protocols and the manufacturer's most recent Safety Data Sheet
(SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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